Cas no 1380152-14-6 (methyl 3-(2-amino-3-hydroxypropyl)benzoate)

• Product Name: methyl 3-(2-amino-3-hydroxypropyl)benzoate
• CAS No: 1380152-14-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6120318
• PubChem ID: 165609005
• Update Time: 2025-05-21

methyl 3-(2-amino-3-hydroxypropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-amino-3-hydroxypropyl)benzoate
• EN300-1754482
• 1380152-14-6

• Inchi： 1S/C11H15NO3/c1-15-11(14)9-4-2-3-8(5-9)6-10(12)7-13/h2-5,10,13H,6-7,12H2,1H3
• InChI Key： MQLSJWHRLDYHEC-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CC=C(C(=O)OC)C=1)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 3-(2-amino-3-hydroxypropyl)benzoate

Methyl 3-(2-amino-3-hydroxypropyl)benzoate (CAS No. 1380152-14-6): A Comprehensive Overview

Methyl 3-(2-amino-3-hydroxypropyl)benzoate, identified by its CAS number 1380152-14-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a benzoate core substituted with a unique 2-amino-3-hydroxypropyl side chain, has garnered attention due to its potential applications in drug development and bioorganic chemistry. The structural features of this molecule make it a promising candidate for further exploration in various therapeutic contexts.

The molecular structure of methyl 3-(2-amino-3-hydroxypropyl)benzoate consists of a benzoic acid moiety esterified with methanol, appended with an N-substituted propyl chain that carries both an amino group and a hydroxyl group. This bifunctional nature of the side chain introduces multiple reactive sites, making the compound versatile for chemical modifications and biological interactions. The presence of both amino and hydroxyl groups suggests potential roles in hydrogen bonding, metal chelation, and enzyme binding, which are critical factors in drug design.

Recent advancements in the field of medicinal chemistry have highlighted the importance of polyfunctional compounds in addressing complex biological targets. The unique structural attributes of methyl 3-(2-amino-3-hydroxypropyl)benzoate position it as a valuable scaffold for the development of novel therapeutic agents. Researchers have been exploring its potential in various pharmacological applications, including anti-inflammatory, anticancer, and antimicrobial therapies.

In particular, the benzoate moiety is well-known for its pharmacological properties and has been extensively studied for its role in modulating biological pathways. The esterification of benzoic acid with methanol enhances solubility and bioavailability, which are crucial factors for drug efficacy. The 2-amino-3-hydroxypropyl side chain further extends the compound's utility by providing additional sites for interaction with biological targets.

Current research indicates that derivatives of benzoic acid with similar structural motifs have shown promise in preclinical studies. For instance, modifications to the side chains of benzoic acid derivatives have led to compounds with enhanced binding affinity to specific enzymes and receptors. The amino group in methyl 3-(2-amino-3-hydroxypropyl)benzoate can be particularly useful for forming salt bridges or participating in coordinate covalent bonds with metal ions, which are often integral to enzyme function.

The hydroxyl group provides another layer of reactivity, allowing for further derivatization through etherification or glycosylation, which can modify the pharmacokinetic properties of the compound. These features make methyl 3-(2-amino-3-hydroxypropyl)benzoate a versatile building block for synthesizing more complex molecules tailored to specific therapeutic needs.

One area where this compound shows particular promise is in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which involve amino acids and hydroxyl-containing compounds. The structural features of methyl 3-(2-amino-3-hydroxypropyl)benzoate suggest that it could interact with key inflammatory mediators, potentially leading to novel treatments for conditions such as rheumatoid arthritis or inflammatory bowel disease.

Additionally, the compound's potential as an anticancer agent is being explored. Cancer cells often exhibit altered metabolic pathways and increased proliferation rates compared to normal cells. The ability of methyl 3-(2-amino-3-hydroxypropyl)benzoate to interact with both amino and hydroxyl groups may allow it to disrupt these aberrant processes by inhibiting key enzymes or interfering with signaling cascades involved in cell growth and survival.

The antimicrobial potential of this compound is also under investigation. Antibiotic resistance poses a significant challenge to global health, necessitating the discovery of new antimicrobial agents. The unique structure of methyl 3-(2-amino-3-hydroxypropyl)benzoate may enable it to target bacterial enzymes or cell wall components that are distinct from those targeted by existing antibiotics.

In conclusion, methyl 3-(2-amino-3-hydroxypropyl)benzoate (CAS No. 1380152-14-6) is a multifunctional compound with broad applications in pharmaceutical research. Its structural features make it a promising candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in advancing chemical biology and drug discovery efforts.